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Compound of Interest

Compound Name: cis-2-tert-Butylcyclohexyl acetate

Cat. No.: B1293820

In the realm of fragrance ingredients, a thorough understanding of the toxicological profile of
individual isomers is paramount for ensuring consumer safety. This guide provides a
comparative toxicological review of 2-tert-butylcyclohexyl acetate isomers, primarily focusing on
the ortho and para isomers, with additional data on the cis and trans configurations where
available. The information presented is intended for researchers, scientists, and drug
development professionals, offering a consolidated overview of key toxicological endpoints,
experimental methodologies, and potential mechanisms of action.

Executive Summary

2-tert-Butylcyclohexyl acetate, a common fragrance ingredient, exists as various isomers,
principally the ortho (2-), meta (3-), and para (4-) isomers, which can also exist as cis and trans
diastereomers. Toxicological assessments indicate that these isomers generally have a low
order of acute toxicity and are not considered to be genotoxic.[1][2] No significant concerns for
reproductive or developmental toxicity have been raised at current exposure levels.[1][2] While
some isomers are not skin sensitizers, others may pose a risk. The following sections provide a
detailed comparison of the available toxicological data for these isomers.

Comparative Toxicological Data

The following tables summarize the available quantitative data for key toxicological endpoints
for different isomers of tert-butylcyclohexyl acetate.

Table 1: Acute Toxicity Data
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Isomer

CAS
Number

Test

Species

Route

Value

Referenc
e

2-tert-
Butylcycloh
exyl
acetate
(mixed

isomers)

88-41-5

LD50

Rat

Oral

4600
mg/kg

[3]14]

2-tert-
Butylcycloh
exyl
acetate
(mixed

isomers)

88-41-5

LD50

Rabbit

Dermal

>5000
mg/kg

[3]14]

cis-2-tert-
Butylcycloh
exyl
acetate

20298-69-
5

LD50

Rat

Oral

4600
mg/kg

3]

4-tert-
Butylcycloh
exyl

acetate

32210-23-
4

LD50

Dermal

>5000
mg/kg

[5]

Table 2: Skin Sensitization Data
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CAS
Isomer Test Species Result Reference
Number
2-tert-
Butylcyclohex
Not
yl acetate 88-41-5 - Human o [1]
. sensitizing
(mixed
isomers)
4-tert- May cause
Butylcyclohex  32210-23-4 - - an allergic [5]
yl acetate skin reaction
Table 3: Genotoxicity Data
Isomer CAS Number Test Type Result Reference
2-tert-
Butylcyclohexyl ) ] )
88-41-5 In vitro & In vivo Not genotoxic [1][2]

acetate (mixed

isomers)

Table 4: Reproductive and Developmental Toxicity Data
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CAS

Isomer Study Type Species NOAEL Reference
Number
Combined
Male: 505
2-tert- Repeated
mg/kg/day,
Butylcyclohex Dose and
Female: 437
yl acetate 88-41-5 Repro/Dev Rat [1]
) o mg/kg/day
(mixed Toxicity )
. . (Reproductiv
isomers) Screening )
e
(OECD 422)
Combined
Repeated
437
cis-2-tert- Dose and
mg/kg/day
Butylcyclohex  20298-69-5 Repro/Dev Rat [6]
o (Developmen
yl acetate Toxicity tal)
a
Screening
(OECD 422)
160
4-tert- mg/kg/day
Development
Butylcyclohex  32210-23-4 o Rat (Maternal and  [7]
al Toxicity
yl acetate Development

al)

Detailed Experimental Protocols

A brief description of the methodologies for key studies is provided below.

Combined Repeated Dose and
Reproduction/Developmental Toxicity Screening Test
(OECD 422)

This study design is utilized to provide initial information on the possible reproductive and
developmental effects of a substance. As referenced for 2-tert-butylcyclohexyl acetate and its
cis-isomer, the protocol generally involves the following:[1][6]
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o Test Animals: Typically, Sprague-Dawley or Wistar rats are used.

o Administration: The test substance is administered orally (e.g., via gavage) to several groups
of male and female rats at different dose levels for a set period before mating, during mating,
and for females, throughout gestation and early lactation.

e Parameters Monitored:

o Parental Animals: Clinical signs, body weight, food consumption, mating performance,
fertility, and gestation length are observed. At termination, organs are weighed and
examined macroscopically and microscopically.

o Offspring: The number of live and dead pups, pup weight, and clinical signs are recorded.
Developmental landmarks may also be assessed.

o Endpoint: The No-Observed-Adverse-Effect Level (NOAEL) for parental systemic toxicity and
reproductive and developmental toxicity is determined.

Logical Relationship for Read-Across Approach

In toxicological assessments, a read-across approach is often employed where data from a
well-studied chemical is used to infer the properties of a structurally similar, but less-studied,
chemical. For instance, data from 2-tert-butylcyclohexyl acetate and its cis-isomer have been
used to support the safety assessment of related compounds like amylcyclohexyl acetate.[1]
The rationale for this is based on structural similarity and the expectation of a similar metabolic

fate.

Source Chemicals (Well-Studied)

2-tert-Butylcyclohexyl Acetate ificati . .
(CAS: 88-41-5) Data used for Uil Target Chemical (Less-Studied)

l > Structural Similarity & Read-across to | Amylcyclohexyl Acetate
Similar Metabolism = (Mixed Isomers)
- |—Dataused for —
cis-2-tert-Butylcyclohexyl Acetate

(CAS: 20298-69-5)
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Caption: Logical framework for the read-across approach in toxicological assessment.

Experimental Workflow for Safety Assessment

The overall process for the safety assessment of a fragrance ingredient like 2-tert-
butylcyclohexyl acetate involves a series of steps, from data collection to risk characterization.
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(Literature, Databases)

|
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(Genotoxicity, Sensitization, etc.)

!

Dose-Response Assessment Exposure Assessment
(NOAEL determination) (Consumer use levels)
\ 4 Y

Risk Characterization
(Margin of Exposure)

!

Risk Management
(Setting concentration limits)
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Caption: General workflow for the safety assessment of fragrance ingredients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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